Cas no 90183-81-6 (Benzene, 1-chloro-4-[3-(phenylsulfonyl)propoxy]-)

Benzene, 1-chloro-4-[3-(phenylsulfonyl)propoxy]- structure
90183-81-6 structure
Product Name:Benzene, 1-chloro-4-[3-(phenylsulfonyl)propoxy]-
CAS No:90183-81-6
MF:C15H15ClO3S
MW:310.795802354813
CID:792162
PubChem ID:13259477
Update Time:2025-04-19

Benzene, 1-chloro-4-[3-(phenylsulfonyl)propoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-[3-(phenylsulfonyl)propoxy]-
    • 1-[3-(benzenesulfonyl)propoxy]-4-chlorobenzene
    • DTXSID50532629
    • 90183-81-6
    • Inchi: 1S/C15H15ClO3S/c16-13-7-9-14(10-8-13)19-11-4-12-20(17,18)15-5-2-1-3-6-15/h1-3,5-10H,4,11-12H2
    • InChI Key: IMVUHYHHIPBWAN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OCCCS(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 310.0430432g/mol
  • Monoisotopic Mass: 310.0430432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.8Ų

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